8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione

Specification

• CAS No.: 370077-18-2
• Molecular Formula: C22H21ClN4O2S
• Molecular Weight: 440.9g/mol
• IUPAC Name: 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-(3-phenylpropyl)purine-2,6-dione
• Standard InChI: InChI=1S/C22H21ClN4O2S/c1-26-19-18(20(28)25-21(26)29)27(13-5-8-15-6-3-2-4-7-15)22(24-19)30-14-16-9-11-17(23)12-10-16/h2-4,6-7,9-12H,5,8,13-14H2,1H3,(H,25,28,29)
• Standard InChI Key: OVPPPIMFQSVMOH-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCCC4=CC=CC=C4
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCCC4=CC=CC=C4

Introduction

Structural Features

The compound 8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione contains several key structural elements:

• Purine Ring: The core of the molecule is a purine ring, which is a bicyclic structure consisting of a pyrimidine ring fused to an imidazole ring.

• 4-Chlorobenzylsulfanyl Group: Attached to the purine ring is a 4-chlorobenzylsulfanyl group, which includes a benzene ring with a chlorine atom and a sulfanyl (thio) linkage.

• 3-Phenylpropyl Group: Another substituent is the 3-phenylpropyl group, which adds a phenyl ring connected by a three-carbon chain.

• Methyl Group: A methyl group is attached at the 3-position of the purine ring.

Synthesis and Characterization

While specific synthesis details for 8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione are not available, purine derivatives are typically synthesized through multi-step reactions involving the formation of the purine ring and subsequent modification with various functional groups. Characterization of such compounds often involves spectroscopic methods like NMR (nuclear magnetic resonance) and mass spectrometry to confirm their structure.

Potential Applications

Purine derivatives have a wide range of biological activities and potential applications:

• Pharmacological Agents: Many purine derivatives are investigated for their therapeutic potential, including anti-inflammatory, antimicrobial, and anticancer properties.

• Biological Interactions: These compounds can interact with various biological targets, such as enzymes and receptors, influencing cellular processes.

Data and Research Findings

Given the lack of specific data on 8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione, the following table provides a general overview of some purine derivatives and their potential applications:

Compound Type	Potential Applications	Biological Activities
Purine Derivatives	Anti-inflammatory, Antimicrobial, Anticancer	Enzyme inhibition, Receptor modulation
Xanthine Derivatives	Cardiovascular, Respiratory	Adenosine receptor antagonism
Adenosine Derivatives	Neurological, Cardiovascular	Adenosine receptor agonism